Cas no 698356-46-6 (Ethyl 5-bromo-2,6-dimethylnicotinate)

Ethyl 5-bromo-2,6-dimethylnicotinate structure
698356-46-6 structure
Product Name:Ethyl 5-bromo-2,6-dimethylnicotinate
CAS No:698356-46-6
MF:C10H12BrNO2
MW:258.111782073975
CID:2799452
PubChem ID:12101943
Update Time:2025-04-21

Ethyl 5-bromo-2,6-dimethylnicotinate Chemical and Physical Properties

Names and Identifiers

    • 698356-46-6
    • AB69211
    • 6'-Bromo-1',4'-dihydro-2'H-spiro[piperidine-4,3'-[1,8]naphthyridin]-2'-one
    • SCHEMBL20472390
    • ETHYL 5-BROMO-2,6-DIMETHYLNICOTINATE
    • AT44322
    • Ethyl 5-bromo-2,6-dimethylnicotinate
    • Inchi: 1S/C10H12BrNO2/c1-4-14-10(13)8-5-9(11)7(3)12-6(8)2/h5H,4H2,1-3H3
    • InChI Key: HKWNMDYFLCCFMO-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C(=O)OCC)C(C)=NC=1C

Computed Properties

  • Exact Mass: 257.00514g/mol
  • Monoisotopic Mass: 257.00514g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 39.2Ų

Ethyl 5-bromo-2,6-dimethylnicotinate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1681871-1g
Ethyl 5-bromo-2,6-dimethylnicotinate
698356-46-6 98%
1g
¥11600.00 2024-05-03
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